2,6-difluoro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide

• IUPAC Name: 2,6-difluoro-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-piperidin-1-ylethyl]benzamide
• InChI: InChI=1S/C24H29F2N3O/c1-28-12-6-7-17-15-18(10-11-21(17)28)22(29-13-3-2-4-14-29)16-27-24(30)23-19(25)8-5-9-20(23)26/h5,8-11,15,22H,2-4,6-7,12-14,16H2,1H3,(H,27,30)
• InChI Key: XLHNSJBSIZAYCH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2=C1C=CC(=C2)C(CNC(=O)C3=C(C=CC=C3F)F)N4CCCCC4
• Molecular Formula: C24H29F2N3O
• Molecular Weight: 413.5 g/mol

Description

2,6-difluoro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C24H29F2N3O and its molecular weight is 413.513. The purity is usually 95%.
BenchChem offers high-quality 2,6-difluoro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,6-difluoro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antibacterial Activity

One study focuses on the synthesis of quinolone derivatives and their antibacterial activities. Alkylation of difluoroquinoline carboxylic acid esters with various substituents produced compounds demonstrating significant antibacterial properties. This synthesis approach highlights the potential for developing novel antibiotics (Sheu et al., 1998).

Luminescent Properties and Photo-induced Electron Transfer

Another area of research involves the luminescent properties and photo-induced electron transfer of naphthalimide derivatives, including those substituted with piperazine. These compounds show promise as pH probes and in the study of fluorescence quenching mechanisms, underscoring their potential utility in chemical sensing and molecular imaging (Gan et al., 2003).

Polymerizable Visible Light Initiators

Research into naphthalimide-based polymerizable one-component visible light initiators explores their application in photopolymerization. These compounds exhibit good performance and migration stability, indicating their relevance in developing advanced materials with specific light-induced curing properties (Yang et al., 2018).

Anti-Acetylcholinesterase Activity

The synthesis and evaluation of piperidine derivatives for anti-acetylcholinesterase (anti-AChE) activity point to potential therapeutic applications in treating neurodegenerative diseases. Modifications to the benzamide moiety significantly enhanced activity, offering insights into designing more effective AChE inhibitors (Sugimoto et al., 1990).